Cas no 59716-72-2 ( )

• Product Name: &nbsp
• CAS No: 59716-72-2
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 950563
• PubChem ID: 324119
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-1-morpholin-4-ylethanone
• 4-[(4,5-diphenyl-oxazol-2-ylsulfanyl)-acetyl]-morpholine
• AC1L89ZX
• F0212-0133
• HMS1414I05
• HMS2297B06
• IFLab1_000885
• NSC288364
• Oprea1_470693
• Oprea1_472864
• S-(4,5-Diphenyl-2-oxazolyl)thio-glyco-morpholid
• S-(4,5-Diphenyloxazol-2-yl)-mercaptoacetmorpholid
• DTXSID60314756
• STK922073
• 2-((4,5-diphenyloxazol-2-yl)thio)-1-morpholinoethanone
• SR-01000454990-1
• 2-[(4,5-DIPHENYL-1,3-OXAZOL-2-YL)SULFANYL]-1-(MORPHOLIN-4-YL)ETHAN-1-ONE
• AKOS000575068
• 2-[(4,5-diphenyl-1,3-oxazol-2-yl)sulfanyl]-1-(morpholin-4-yl)ethanone
• EU-0073990
• SR-01000454990
• SR-01000454990-3
• SMR000105406
• Cambridge id 6011904
• CHEMBL1611618
• 59716-72-2
• 4-{[(4,5-diphenyl-1,3-oxazol-2-yl)thio]acetyl}morpholine
• NSC-288364
• MLS000109463
•  

• Inchi： 1S/C21H20N2O3S/c24-18(23-11-13-25-14-12-23)15-27-21-22-19(16-7-3-1-4-8-16)20(26-21)17-9-5-2-6-10-17/h1-10H,11-15H2
• InChI Key： IFINLROWOUFLMI-UHFFFAOYSA-N
• SMILES： S(C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)O1)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 380.1196
• Monoisotopic Mass: 380.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 55.57
• LogP: 3.89740